Cas no 89730-03-0 (Cycloheptanone, 2-(hexylsulfonyl)-)

Cycloheptanone, 2-(hexylsulfonyl)- structure
89730-03-0 structure
Product Name:Cycloheptanone, 2-(hexylsulfonyl)-
CAS No:89730-03-0
MF:C13H24O3S
MW:260.392863273621
CID:591226
PubChem ID:13128907
Update Time:2025-04-19

Cycloheptanone, 2-(hexylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Cycloheptanone, 2-(hexylsulfonyl)-
    • 2-hexylsulfonylcycloheptan-1-one
    • 2-(HEXANE-1-SULFONYL)CYCLOHEPTAN-1-ONE
    • DTXSID10520441
    • 89730-03-0
    • Inchi: 1S/C13H24O3S/c1-2-3-4-8-11-17(15,16)13-10-7-5-6-9-12(13)14/h13H,2-11H2,1H3
    • InChI Key: CLHUOLZEOTZFPH-UHFFFAOYSA-N
    • SMILES: S(CCCCCC)(C1C(CCCCC1)=O)(=O)=O

Computed Properties

  • Exact Mass: 260.14461580g/mol
  • Monoisotopic Mass: 260.14461580g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 59.6Ų

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